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Compound of Interest

Compound Name: Octyl octanoate

Cat. No.: B1197113

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl octanoate is a fatty acid ester with the chemical formula C16H3202.[1][2] It is a
colorless liquid with a characteristic fruity, oily, and sweet odor.[3][4] Due to its low volatility,
excellent solvent properties, and pleasant scent profile, octyl octanoate is widely utilized in the
fragrance, cosmetic, and pharmaceutical industries.[1][5] This document provides detailed
application notes and experimental protocols for the use of octyl octanoate as a fragrance
carrier, intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Octyl Octanoate

A comprehensive understanding of the physicochemical properties of octyl octanoate is
crucial for its effective application as a fragrance carrier. The following table summarizes key
gquantitative data.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1197113?utm_src=pdf-interest
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.mdpi.com/2079-9284/5/4/62
https://pubs.acs.org/doi/10.1021/ed076p245
https://www.mt.com/dam/LabDiv/guides-glen/ta-ff-wp/ta_applications_ff_EN.pdf
https://patents.google.com/patent/EP1707185A1/en
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.mdpi.com/2079-9284/5/4/62
https://akjournals.com/downloadpdf/journals/10973/49/2/article-p595.pdf
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference

Molecular Formula C16H3202 [1112]

Molecular Weight 256.42 g/mol [2][3]

CAS Number 2306-88-9 [1][2]

Appearance Colorless clear liquid [4]
Fruity, oily, fatty, waxy, sweet,

Odor Profile with floral and wine-like [1][3]
nuances

- _ 306.00 to 307.00 °C @ 760.00

Boiling Point [11[2]
mm Hg

Melting Point -18 °C [11[2]

Density 0.859 g/mL at 25 °C [2][3]

Refractive Index

n20/D 1.435

[2](3]

Vapor Pressure

0.0001 hPa @ 20°C; 0.0002
hPa @ 25°C

[1]

Soluble in alcohol; insoluble in

Solubility [1]
water

Flash Point 139.44 °C (283.00 °F) TCC [4][6]

logP (o/w) 6.5 [1]

Applications of Octyl Octanoate as a Fragrance
Carrier

Octyl octanoate serves multiple functions in fragrance formulations:

o Solvent/Carrier: Its lipophilic nature makes it an excellent solvent for a wide range of
aromatic compounds, ensuring a homogenous and stable fragrance concentrate.[5]
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o Fixative: Due to its low vapor pressure, it helps to reduce the evaporation rate of more
volatile fragrance components, thereby prolonging the scent's longevity on the skin or in the
air.

o Emollient: In cosmetic applications, it provides a smooth, non-greasy feel on the skin,
enhancing the sensory experience of the final product.[1]

o Scent-Modulating Agent: Its inherent fruity and oily notes can complement and round out
fragrance compositions.[1]

Experimental Protocols
Protocol for Preparation of a Fragrance Solution using
Octyl Octanoate

This protocol describes the preparation of a simple fragrance solution for evaluation.

Materials:

Octyl octanoate (fragrance grade)

Fragrance oil or individual aroma chemicals

Glass beakers

Magnetic stirrer and stir bars

Analytical balance

Glass storage bottles
Procedure:

o Determine Concentration: Decide on the desired concentration of the fragrance oil in the
octyl octanoate carrier. A common starting range is 10-30% (w/w) for fine fragrances.

e Weighing: Accurately weigh the required amount of octyl octanoate into a clean, dry glass
beaker.
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Addition of Fragrance: While stirring the octyl octanoate on a magnetic stirrer, slowly add
the pre-weighed fragrance oil or individual aroma chemicals.

Mixing: Continue stirring until the solution is completely homogenous. This may take from a
few minutes to an hour, depending on the solubility of the fragrance components. Gentle
warming (to no more than 40°C) can be applied to aid dissolution if necessary, but caution
should be exercised to avoid evaporation of volatile top notes.

Maturation: Transfer the solution to a sealed glass bottle and allow it to mature for at least 48
hours in a cool, dark place. This allows the fragrance notes to meld and stabilize.

Filtration (Optional): If any solid particles are observed, the solution can be filtered through a
coarse filter paper.

Caption: Workflow for preparing a fragrance solution with octyl octanoate.

Protocol for Evaluating Fragrance Release and
Longevity using Headspace Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines a method to quantitatively assess the release of volatile fragrance

compounds from an octyl octanoate-based solution over time.

Materials and Equipment:

Fragrance solution in octyl octanoate

Filter paper or skin-mimicking substrate

Headspace vials with septa

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
Solid-Phase Microextraction (SPME) fiber assembly (e.g., PDMS/DVB)

Incubator or temperature-controlled chamber
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Procedure:

Sample Application: Apply a standardized amount (e.g., 10 pL) of the fragrance solution onto
the substrate (filter paper) and place it inside a headspace vial.

Equilibration and Sampling (Time 0): Immediately seal the vial and place it in an incubator at
a controlled temperature (e.g., 32°C to simulate skin temperature). Allow the headspace to
equilibrate for a set time (e.g., 15 minutes).

SPME Extraction: Expose the SPME fiber to the headspace of the vial for a defined period
(e.g., 20 minutes) to adsorb the volatile organic compounds (VOCS).

GC-MS Analysis: Retract the fiber and immediately inject it into the GC-MS inlet for thermal
desorption and analysis. The GC oven temperature program should be optimized to separate
the fragrance components of interest. The MS will aid in the identification and quantification
of each compound.

Time-Course Analysis: Repeat steps 1-4 at various time intervals (e.g., 1, 2, 4, 6, 8, and 24
hours) using freshly prepared samples for each time point to create a fragrance release
profile.

Data Analysis: Analyze the chromatograms to identify and quantify the peak areas of the
fragrance compounds at each time point. Plot the peak area (or concentration) of key
fragrance molecules against time to determine the evaporation rate and longevity.

Caption: Workflow for evaluating fragrance release using Headspace GC-MS.

Protocol for Sensory Evaluation of Fragrance Longevity

This protocol provides a framework for assessing the perceived longevity of a fragrance by a

trained sensory panel.

Materials:

Fragrance solution in octyl octanoate

Unscented blotter strips or skin of human volunteers
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» Evaluation booths with controlled ventilation and lighting
o Data collection forms or software
Procedure:

o Panelist Training: Train a panel of assessors to recognize and rate the intensity of different
fragrance notes on a standardized scale (e.g., a 10-point scale where 0 is no odor and 10 is
a very strong odor).

o Sample Application: Apply a standardized amount of the fragrance solution to the blotter
strips or the inner forearm of the panelists.

e Initial Evaluation (Time 0): Immediately after application, ask the panelists to evaluate the
overall fragrance intensity and the intensity of the top, middle, and base notes.

o Time-Interval Evaluations: At predetermined time intervals (e.g., 30 minutes, 1, 2, 4, 6, 8
hours), have the panelists re-evaluate the fragrance intensity.

o Data Collection: Record the intensity ratings for each panelist at each time point.

o Data Analysis: Calculate the average intensity ratings at each time point and plot them to
create a sensory decay curve. This provides a qualitative and semi-quantitative measure of
fragrance longevity.

Caption: Workflow for sensory evaluation of fragrance longevity.

Safety Considerations

Octyl octanoate is generally considered safe for use in cosmetic and fragrance applications.[4]
[6] However, as with any chemical, appropriate safety precautions should be taken:

e Good Laboratory Practice: Handle in a well-ventilated area and wear appropriate personal
protective equipment (PPE), including gloves and safety glasses.

« Skin Compatibility: While octyl octanoate itself is a known emollient, the final fragrance
formulation should be tested for skin irritation and sensitization, especially when used in
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leave-on products. Patch testing on human volunteers is a common method for assessing
skin compatibility.

e Regulatory Compliance: Ensure that the use of octyl octanoate and any fragrance
ingredients complies with relevant regional regulations and the standards set by
organizations such as the International Fragrance Association (IFRA).

Conclusion

Octyl octanoate is a versatile and effective carrier for a wide variety of fragrance applications.
Its favorable physicochemical properties, including low volatility and excellent solvency,
contribute to the creation of stable and long-lasting fragrance formulations. The experimental
protocols provided in this document offer a starting point for researchers and formulators to
evaluate and optimize the performance of octyl octanoate as a fragrance carrier in their
specific product development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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